Cas no 24077-98-3 (1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime)

1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime is a specialized organic compound featuring a methoxy-substituted indenedione core with an oxime functional group at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for constructing heterocyclic frameworks or functionalized indene derivatives. The oxime group offers versatility for further transformations, such as condensation or cyclization reactions, while the methoxy substituent enhances solubility and electronic properties. Its well-defined molecular architecture ensures consistency in applications requiring precise structural control, such as pharmaceutical or materials research. The compound’s stability under standard conditions facilitates handling and storage in laboratory settings.
1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime structure
24077-98-3 structure
Product Name:1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime
CAS No:24077-98-3
MF:C10H9NO3
MW:191.183362722397
CID:280886
PubChem ID:6399829
Update Time:2025-05-20

1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime
    • (2Z)-2-hydroxyimino-6-methoxy-3H-inden-1-one
    • 6-METHOXY-2-NITROSO-2,3-DIHYDRO-1H-INDEN-1-ONE
    • 2-(hydroxyimino)-6-methoxy-2,3-dihydro-1H-inden-1-one
    • 6-Methoxy-2-hydroxyimino-indan-1-on
    • 6-Methoxy-2-isonitroso-indanon-(1)
    • 6-methoxy-2-oxyimino-1-indanone
    • 6-Methoxy-indan-1,2-dion-2-oxim
    • 6-methoxy-indan-1,2-dione-2-oxime
    • AC1OCD3I
    • NSC338226
    • 6-Methoxy-2-(hydroxyimino)-1-indanone
    • SCHEMBL602665
    • 2-hydroxyimino-6-methoxy-3H-inden-1-one
    • EF-0052
    • 6-methoxy-1H-indene-1,2(3H)-dione 2-oxime
    • 24077-98-3
    • AKOS015991375
    • NSC 338226
    • Inchi: 1S/C10H9NO3/c1-14-7-3-2-6-4-9(11-13)10(12)8(6)5-7/h2-3,5,13H,4H2,1H3
    • InChI Key: BNMBBZNFBBNMDD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(C(C2)=NO)=O

Computed Properties

  • Exact Mass: 191.05827
  • Monoisotopic Mass: 191.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 58.9A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 397.1°Cat760mmHg
  • Flash Point: 193.9°C
  • Refractive Index: 1.617
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 58.89
  • LogP: 1.26420

1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime Security Information

  • HazardClass:IRRITANT

1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AF75891-1mg
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A2B Chem LLC
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Additional information on 1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime

1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime (CAS No. 24077-98-3): A Comprehensive Overview

The compound 1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime, identified by the CAS registry number CAS No. 24077-98-3, is a significant organic compound with a unique structure and diverse applications. This compound belongs to the class of indene derivatives, which have garnered substantial attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime consists of an indene ring system with a methoxy group at the 6-position and an oxime group at the 2-position. The indene framework provides a rigid aromatic system, while the methoxy and oxime substituents introduce functional groups that can participate in various chemical reactions and interactions. This combination makes the compound highly reactive and suitable for a wide range of applications.

Recent studies have highlighted the importance of indene dione oxime derivatives in the development of new drugs and agrochemicals. For instance, researchers have explored the potential of these compounds as inhibitors of specific enzymes involved in disease pathways. The methoxy group in 1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime enhances solubility and bioavailability, making it a promising candidate for drug delivery systems.

In addition to its biological applications, CAS No. 24077-98-3 has also found utility in materials science. The compound's ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Recent advancements in green chemistry have further emphasized the importance of such compounds in developing environmentally friendly processes.

The synthesis of 1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime involves a multi-step process that typically begins with the preparation of the indene dione skeleton. The introduction of the methoxy group is achieved through nucleophilic substitution or other appropriate methods, followed by the formation of the oxime group via hydroxylamine treatment. Optimization of these steps is crucial to ensure high yield and purity.

From an environmental perspective, understanding the fate and behavior of CAS No. 24077-98-3 in different ecosystems is essential for its safe use. Recent research has focused on assessing its biodegradability and toxicity levels under various conditions. These studies are critical for regulatory compliance and ensuring sustainable practices.

In conclusion, 1H-Indene-1,2(3H)-dione,6-methoxy-, 2-oxime (CAS No. 24077-98) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As new insights emerge from ongoing studies, this compound is poised to play an even more significant role in advancing scientific innovation.

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